Cas no 141807-55-8 (Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate (85:15% Bromo:Chloro Derivative))

• Product Name: Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate (85:15% Bromo:Chloro Derivative)
• CAS No: 141807-55-8
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 1065531
• PubChem ID: 4228874
• Update Time: 2025-06-11

Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate (85:15% Bromo:Chloro Derivative) Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-bromo-6-oxo-1-prop-2-ynylpyridin-4-yl)acetate
• Methyl 6-Bromo-1,2-d
• Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate (85:15% Bromo:Chloro Derivative)
• starbld0002582
• METHYL 6-BROMO-1,2-DIHYDRO-2-OXO-1-(2-PROPYNYL)-4-PYRIDINEACETATE (85:15per cent BROMO:CHLORO DERIVA
• DTXSID30401046
• 141807-55-8
• DB-255261
• METHYL 6-BROMO-1,2-DIHYDRO-2-OXO-1-(2-PROPYNYL)-4-PYRIDINEACETATE (85
• SCHEMBL5857035
• Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate
• Methyl 2-(6-bromo-2-oxo-1-(prop-2-yn-1-yl)-1,2-dihydropyridin-4-yl)acetate

• Inchi： 1S/C11H10BrNO3/c1-3-4-13-9(12)5-8(6-10(13)14)7-11(15)16-2/h1,5-6H,4,7H2,2H3
• InChI Key： WXPGFDMZILDKJB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(N1CC#C)=O)CC(=O)OC

Computed Properties

• Exact Mass: 282.98400
• Monoisotopic Mass: 282.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Melting Point: 103-106°C
• PSA: 48.30000
• LogP: 0.95950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate (85:15% Bromo:Chloro Derivative)

Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate (CAS No. 141807-55-8): A Comprehensive Overview

Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate (CAS No. 141807-55-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, often referred to as the 85:15% Bromo:Chloro Derivative, represents a unique blend of structural features that make it particularly valuable for synthetic applications and potential therapeutic uses.

The molecular structure of Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate is characterized by its pyridine core, which is a common motif in many bioactive molecules. The presence of both bromo and chloro substituents on the pyridine ring introduces a high degree of functional diversity, allowing for further chemical modifications and derivatization. This makes the compound an excellent starting material for the synthesis of more complex molecules, particularly in the development of novel drugs.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been shown to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate positions it as a promising candidate for further investigation in these areas.

One of the most notable features of this compound is its dual halogenation pattern. The ratio of bromo to chloro substituents (85:15%) is particularly significant because it balances reactivity with stability. This balance is crucial for synthetic chemists who often need to perform multiple steps on a single substrate without degrading the desired product. The bromo group, being more reactive than chlorine, can be selectively modified using a variety of reagents, while the chlorine group provides stability during less reactive transformations.

The propynyl group attached to the pyridine ring adds another layer of complexity to the molecule. Alkynes are known for their ability to participate in various chemical reactions, including Sonogashira couplings and metal-catalyzed cross-coupling reactions. These reactions are invaluable tools in organic synthesis and have been widely used to construct complex molecular architectures. The presence of the propynyl group in Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate opens up numerous possibilities for further functionalization and the development of new derivatives.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry. These compounds often exhibit enhanced binding affinity to biological targets due to the presence of halogen atoms, which can improve interactions with proteins and enzymes. The combination of bromo and chloro substituents in Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate may contribute to its potential as a pharmacophore in drug discovery efforts.

The synthesis of Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a brominated pyridine intermediate, followed by acetylation and subsequent functionalization with propyne. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the final product's integrity.

In conclusion, Methyl 6-Bromo-1,2-dihydro-2-oxo-1-(2-propynyl)-4-pyridineacetate is a versatile and highly functionalized compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery and synthetic chemistry. As our understanding of molecular interactions continues to grow, compounds like this are likely to play an increasingly important role in the development of new therapies.